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Compound of Interest

Compound Name: 2-Benzylaminopyridine

Cat. No.: B160635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Benzylaminopyridine, a compound commonly used in pharmaceutical research and

development. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance.

I. Understanding the Hazards
2-Benzylaminopyridine is classified as a hazardous substance.[1] It is harmful if swallowed,

causes skin irritation, and can cause serious eye irritation.[1][2] It may also cause respiratory

irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) must be worn at all

times when handling this chemical.

II. Quantitative Data
A summary of the key physical and chemical properties of 2-Benzylaminopyridine is provided

in the table below for easy reference.
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Property Value

Molecular Formula C₁₂H₁₂N₂

Molecular Weight 184.24 g/mol

Appearance Off-white powder solid[2]

Melting Point 94 - 98 °C / 201.2 - 208.4 °F[2]

Boiling Point 116 - 131 °C / 240.8 - 267.8 °F @ 0.6 mmHg[2]

Solubility No information available

Odor Odorless[2]

III. Proper Disposal Procedure
The primary disposal method for 2-Benzylaminopyridine is to consign it to an approved waste

disposal plant.[2] Do not dispose of this chemical into the environment.[2] The following step-

by-step workflow should be followed for the safe disposal of 2-Benzylaminopyridine waste.
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Waste Collection

Temporary Storage

Final Disposal

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Use a dedicated, labeled,
and sealed hazardous

waste container.

Start

Collect solid waste by sweeping
or shoveling into the container.

Avoid creating dust.

For solutions, use a sealed,
airtight, compatible container.

Store the waste container in a
cool, dry, well-ventilated area.

Keep away from incompatible
materials like strong

oxidizing agents.

Arrange for pickup by a
certified hazardous

waste disposal service.

Complete all necessary
waste disposal documentation.

End

Click to download full resolution via product page

Figure 1: Workflow for the proper disposal of 2-Benzylaminopyridine.
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IV. Spill Management
In the event of a spill, avoid dust formation.[2] Sweep or shovel the spilled material into a

suitable, closed container for disposal.[2] Ensure the area is well-ventilated.

V. First Aid Measures
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[2]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[2]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[2]

Disclaimer: This information is intended for guidance purposes only and should not replace a

thorough review of the official Safety Data Sheet (SDS) and consultation with your institution's

Environmental Health and Safety (EHS) department. Always follow local, state, and federal

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Benzylamino)pyridine | C12H12N2 | CID 23362 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Disposal of 2-Benzylaminopyridine: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2244118&productDescription=2-BENZYLAMINOPYRIDINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2244118&productDescription=2-BENZYLAMINOPYRIDINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2244118&productDescription=2-BENZYLAMINOPYRIDINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2244118&productDescription=2-BENZYLAMINOPYRIDINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2244118&productDescription=2-BENZYLAMINOPYRIDINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2244118&productDescription=2-BENZYLAMINOPYRIDINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b160635?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/23362
https://www.fishersci.com/store/msds?partNumber=AAB2244118&productDescription=2-BENZYLAMINOPYRIDINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b160635#2-benzylaminopyridine-proper-disposal-procedures
https://www.benchchem.com/product/b160635#2-benzylaminopyridine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b160635#2-benzylaminopyridine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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